4-Chloro-5-(pyridin-3-yl)pyrimidin-2-amine

• Molecular Formula: C9H7ClN4
• Molecular Weight: 206.63 g/mol
• IUPAC Name: 4-chloro-5-pyridin-3-ylpyrimidin-2-amine
• InChI: InChI=1S/C9H7ClN4/c10-8-7(5-13-9(11)14-8)6-2-1-3-12-4-6/h1-5H,(H2,11,13,14)
• InChI Key: LISLNEGOEISEPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=C(N=C2Cl)N

Description

4-Chloro-5-(pyridin-3-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H7ClN4 and its molecular weight is 206.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-5-(pyridin-3-yl)pyrimidin-2-amine 131 was prepared from the coupling of 4-chloro-5-iodopyrimidin-2-amine with pyridin-3-ylboronic acid as follows: the amine (150 mg, 0.587 mmol), and the boronic acid (144 mg, 1.174 mmol) were suspended in dioxane (2.5 mL) and Na2CO3 (783 μA, 1.174 mmol) The mixture was bubbled with Ar for 5 min then charged with Pd(Ph3P)4 (136 mg, 0.117 mmol). The mixture was stirred at 90° C. for 2 h, then cooled to room temperature. The mixture was partitioned between EtOAc and water. The organic layer was dried, filtered, and concentrated to give a residue which was purified by silica gel column chromatography to give 4-chloro-5-(pyridin-3-yl)pyrimidin-2-amine 131.